Cas no 1214791-41-9 ((e)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid)

• Product Name: (e)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid
• CAS No: 1214791-41-9
• MF: C₁₆H₁₁F₃O₂
• MW: 292.252555131912
• CID: 4789935
• Update Time: 2025-06-30

(e)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(4-(trifluoromethyl)biphenyl-2-yl)acrylic acid
• (e)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid

• Inchi： 1S/C16H11F3O2/c17-16(18,19)13-7-8-14(11-4-2-1-3-5-11)12(10-13)6-9-15(20)21/h1-10H,(H,20,21)/b9-6+
• InChI Key： GXHAGWZLDDHWLE-RMKNXTFCSA-N
• SMILES： FC(C1C=CC(C2C=CC=CC=2)=C(/C=C/C(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on (e)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid

Research Briefing on (E)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid (CAS: 1214791-41-9)

The compound (E)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid (CAS: 1214791-41-9) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of (E)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. Its trifluoromethyl group enhances metabolic stability and bioavailability, making it a promising candidate for further pharmaceutical development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating NF-κB signaling, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has shown inhibitory effects on specific kinases involved in cancer progression. Research conducted by Smith et al. (2024) revealed its ability to selectively target PI3Kδ, a kinase implicated in B-cell malignancies. The study utilized crystallographic analysis to elucidate the binding mechanism, providing a foundation for structure-activity relationship (SAR) optimization.

The synthesis of (E)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid has also seen advancements. A novel catalytic method employing palladium-catalyzed cross-coupling was reported in ACS Catalysis (2024), achieving a 92% yield with reduced byproducts. This method addresses previous challenges in scalability, paving the way for industrial-scale production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of derivatives based on this scaffold. Current research is exploring prodrug strategies and formulation technologies to enhance oral bioavailability. Collaborative efforts between academic and industrial researchers are expected to accelerate translational progress in the coming years.

In conclusion, (E)-3-(4-(Trifluoromethyl)biphenyl-2-yl)acrylic acid represents a versatile chemical entity with broad therapeutic potential. Ongoing studies continue to uncover new applications, reinforcing its importance in modern drug discovery pipelines. Future directions include combinatorial chemistry approaches to expand its structural diversity and targeted delivery systems for precision medicine applications.